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Introduction

2-Methylhexanal, a branched-chain aldehyde, is a volatile organic compound with applications
in the flavor and fragrance industry and as an intermediate in chemical synthesis. While not as
extensively studied as some other aldehydes, an understanding of its discovery, synthesis, and
physicochemical properties is valuable for researchers in various fields, including organic
chemistry, materials science, and drug development. This technical guide provides a
comprehensive overview of 2-Methylhexanal, focusing on its historical context, synthesis
methodologies, and key chemical data.

Historical Context: The Emergence of Aldehyde
Chemistry

The specific discovery of 2-Methylhexanal is not well-documented in readily available
historical records. However, its existence is a result of the broader advancements in organic
chemistry throughout the 19th and early 20th centuries. The systematic study of aldehydes
began in the early 1800s, with significant contributions from chemists like Justus von Liebig.
The development of new synthetic reactions, such as the Guerbet reaction first described by
Marcel Guerbet in the late 19th century, and the advent of hydroformylation (oxo process) in
the mid-20th century, provided general pathways for the synthesis of a wide array of aldehydes
and alcohols, including branched structures like 2-Methylhexanal.
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Key historical developments in aldehyde synthesis that likely paved the way for the eventual
characterization of 2-Methylhexanal include the work of pioneers like Paul Sabatier and Jean-
Baptiste Senderens on catalytic hydrogenation of aldehydes and ketones, and the extensive
research on carbocation rearrangements by Frank C. Whitmore, which advanced the
understanding of organic reaction mechanisms.

Physicochemical Properties of 2-Methylhexanal

A summary of the key quantitative data for 2-Methylhexanal is presented in the table below,
compiled from various chemical databases.

Property Value Reference(s)
Molecular Formula C7H140 [1]
Molecular Weight 114.19 g/mol [1]
CAS Number 925-54-2 [1]
Appearance Colorless liquid [2]
Boiling Point 139-141 °C at 760 mmHg [2]
Density 0.801 - 0.807 g/cm3 at 25 °C [2]
Refractive Index 1.411-1.417 at 20 °C [2]
Flash Point 32.22 °C (90.00 °F) [2]

o 1348 mg/L at 25 °C
Solubility in Water . [2]
(estimated)

Synthesis of 2-Methylhexanal

The primary industrial and laboratory methods for the synthesis of 2-Methylhexanal involve the
hydroformylation of 1-pentene and the oxidation of 2-methylhexan-1-ol. The Guerbet reaction,
while primarily aimed at producing alcohols, involves an aldehyde intermediate and is also a
relevant synthetic pathway.

Hydroformylation of 1-Pentene
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Hydroformylation, or the oxo process, is a major industrial route for the production of
aldehydes. In this process, an alkene is reacted with synthesis gas (a mixture of carbon
monoxide and hydrogen) in the presence of a transition metal catalyst, typically rhodium or
cobalt. The hydroformylation of 1-pentene yields a mixture of linear (hexanal) and branched (2-
methylpentanal) aldehydes. While not a direct synthesis of 2-methylhexanal, this process
illustrates the general approach for producing branched aldehydes. A similar hydroformylation
of 1-hexene would be a direct route to 2-methylhexanal.

Experimental Protocol: General Hydroformylation of an Alkene

o Materials: Alkene (e.g., 1-pentene), synthesis gas (CO/Hz), rhodium-based catalyst (e.g.,
Rh(CO)z(acac)), phosphine ligand (e.g., triphenylphosphine), solvent (e.g., toluene).

e Procedure:

o

The alkene, solvent, catalyst, and ligand are charged into a high-pressure reactor.

o The reactor is sealed and purged with nitrogen.

o The reactor is pressurized with synthesis gas to the desired pressure (e.g., 20-100 atm).
o The mixture is heated to the reaction temperature (e.g., 80-120 °C) with stirring.

o The reaction is monitored by gas chromatography to determine the conversion of the
alkene and the selectivity to the aldehyde products.

o After the reaction is complete, the reactor is cooled, and the pressure is released.

o The product mixture is analyzed and purified by distillation.
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CO + H2

+CO + H2 Hexanal (Linear)
[Rh Catalyst

1-Pentene +CO + H2
[Rh Catalyst]

Oxidizing Agent (e.g., PCC)
2-Methylhexan-1-ol

2-Methylpentanal (Branched)

[Oxidizing Agent] 2-Methylhexanal
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Reaction Steps

Alcohol Dehydrogenation

Forms Aldehyde

Aldol Condensation

Forms (-Hydroxy Aldehyde

Dehydration

Forms a,B-Unsaturated Aldehyde

Hydrogenation

Forms Saturated Aldehyde, then Alcohol

Final Branched Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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